Cas no 512205-05-9 (1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl-)
512205-05-9 structure
Product Name:1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl-
CAS No:512205-05-9
MF:C13H12BrNO
MW:278.14448261261
CID:362921
PubChem ID:878508
Update Time:2025-04-19
1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl-
- 8-bromo-6-methyl-2,3,4,9-tetrahydrocarbazol-1-one
- SMR000141149
- 8-bromanyl-6-methyl-2,3,4,9-tetrahydrocarbazol-1-one
- HMS2295P20
- cid_878508
- BDBM45469
- BIM-0043643.P001
- 512205-05-9
- MLS000533711
- Oprea1_216440
- SCHEMBL3121977
- DTXSID90358143
- CHEMBL1527381
- 8-bromo-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one
- CBMicro_043696
-
- Inchi: 1S/C13H12BrNO/c1-7-5-9-8-3-2-4-11(16)13(8)15-12(9)10(14)6-7/h5-6,15H,2-4H2,1H3
- InChI Key: RSSWDLORGLOJNQ-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=CC2=C1NC1C(CCCC=12)=O
Computed Properties
- Exact Mass: 277.01026
- Monoisotopic Mass: 277.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 32.9Ų
Experimental Properties
- PSA: 32.86
1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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